N-methyl-N-((4'-(trifluoromethyl)biphenyl-2-yl)methyl)amine

• Molecular Formula: C15H14F3N
• Molecular Weight: 265.27 g/mol
• IUPAC Name: N-methyl-1-[2-[4-(trifluoromethyl)phenyl]phenyl]methanamine
• InChI: InChI=1S/C15H14F3N/c1-19-10-12-4-2-3-5-14(12)11-6-8-13(9-7-11)15(16,17)18/h2-9,19H,10H2,1H3
• InChI Key: KWGRWVNNLWUQTR-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=CC=C1C2=CC=C(C=C2)C(F)(F)F

Description

N-methyl-N-((4'-(trifluoromethyl)biphenyl-2-yl)methyl)amine is a useful research compound. Its molecular formula is C15H14F3N and its molecular weight is 265.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 0° C. a solution of 4′-(trifluoromethyl)biphenyl-2-carboxylic acid methylamide (8.50 g, 36.44 mmol) in THF (100 ml) was added to a suspension of sodium borohydride (2.8 g, 73.05 mmol) in THF (50 ml). The reaction mixture was stirred for 20 min at 0° C. A solution of iodine (7.70 g, 36.44 mmol) in THF (100 ml) was added dropwise. The reaction mixture was heated to reflux for 16 hours. It was cooled to 0° C. Methanol (200 ml) was added dropwise. The solvent was removed in vacuo. The residue was dissolved in tert-butyl methyl ether (150 ml) and a 20% aqueous solution of sodium hydroxide (150 ml). The phases were separated. The aqueous phase was extracted with tert-butyl methyl ether (2×80 ml). The combined organic layers were dried over magnesium sulphate. The solvent was removed in vacuo. The crude product was purified by flash chromatography on silica (400 g) using DCM/methanol/25% aqueous ammonia (100:10:1) as eluent, to give 2.35 g of N-methyl-N-((4′-(trifluoromethyl)biphenyl-2-yl)methyl)amine.